molecular formula C21H19N3O5 B6033761 N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide

N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide

Cat. No. B6033761
M. Wt: 393.4 g/mol
InChI Key: SQNOUEAYAPZQFX-LPYMAVHISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide, also known as ENA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. ENA is a hydrazone derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has also been shown to modulate the activity of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to exhibit a range of biochemical and physiological effects. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In addition, N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has several advantages for use in lab experiments. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide is a synthetic compound that can be easily synthesized and purified, making it readily available for research purposes. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has also been shown to exhibit a range of biological activities, making it a versatile tool for investigating various biological processes. However, N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide also has some limitations for use in lab experiments. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide. One potential direction is the development of N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide-based drugs for the treatment of inflammatory diseases and cancer. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to exhibit anti-inflammatory and antitumor activities, making it a promising candidate for drug development. Another potential direction is the investigation of the molecular mechanisms underlying the biological effects of N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to modulate various signaling pathways, but the precise mechanisms of action are not fully understood. Finally, further studies are needed to determine the safety and toxicity of N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide, particularly in vivo.

Synthesis Methods

N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide can be synthesized through a multistep reaction process that involves the condensation of 3-ethoxy-4-hydroxy-5-nitrobenzaldehyde and 2-(1-naphthyl)acetic acid hydrazide. The resulting product is then purified through recrystallization to obtain pure N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide.

Scientific Research Applications

N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. N'-(3-ethoxy-4-hydroxy-5-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities, making it a promising candidate for the development of new drugs.

properties

IUPAC Name

N-[(E)-(3-ethoxy-4-hydroxy-5-nitrophenyl)methylideneamino]-2-naphthalen-1-ylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19N3O5/c1-2-29-19-11-14(10-18(21(19)26)24(27)28)13-22-23-20(25)12-16-8-5-7-15-6-3-4-9-17(15)16/h3-11,13,26H,2,12H2,1H3,(H,23,25)/b22-13+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQNOUEAYAPZQFX-LPYMAVHISA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=CC(=C1O)[N+](=O)[O-])C=NNC(=O)CC2=CC=CC3=CC=CC=C32
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=CC(=CC(=C1O)[N+](=O)[O-])/C=N/NC(=O)CC2=CC=CC3=CC=CC=C32
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19N3O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.